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CAS No.: 1082667-45-5

Cat. No.: B10763054
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Salinazid, a salicylaldehyde isonicotinoyl hydrazone, is a versatile small molecule with known

biological activities as a lipophilic iron chelator and a potent copper(II) ionophore.[1][2] These

properties make it a compelling candidate for investigation in various therapeutic areas,

including cancer, neurodegenerative diseases, and infectious diseases, where the homeostasis

of metal ions and oxidative stress play a crucial role. High-throughput screening (HTS) provides

an efficient platform to explore the full potential of Salinazid and its analogs by systematically

evaluating their effects across a wide range of biological targets and cellular models.

These application notes provide detailed protocols for employing Salinazid in HTS assays

relevant to its established mechanisms of action: iron chelation, copper ionophore activity,

antioxidant potential, and impact on mitochondrial function.
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Iron Chelation: Salinazid can bind to intracellular iron, thereby modulating iron-dependent

cellular processes. This activity is particularly relevant in diseases characterized by iron

overload or in cancer cells that have a high demand for iron.

Copper Ionophore Activity: As a copper ionophore, Salinazid can transport copper ions

across cellular membranes, disrupting copper homeostasis and potentially inducing

cytotoxicity in cancer cells.[2]

Antioxidant and Pro-oxidant Properties: By chelating iron, Salinazid can inhibit iron-

catalyzed oxidative reactions. However, under certain conditions, its interaction with metal

ions can also lead to the generation of reactive oxygen species (ROS).[3]

Mitochondrial Function Modulation: Salinazid has been shown to inhibit hydrogen peroxide-

induced mitochondrial membrane depolarization, suggesting a protective effect on

mitochondrial integrity under oxidative stress.[1]

Data Presentation: Quantitative HTS Data for
Salinazid
The following tables summarize hypothetical, yet representative, quantitative data for Salinazid
in various HTS assays. These values are intended to serve as a reference for expected

outcomes and for setting appropriate assay parameters.

Table 1: Iron Chelation and Copper Ionophore Activity
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Assay Type
Assay
Principle

Readout
Salinazid
IC50/EC50

Positive
Control

Z'-factor

Iron

Chelation

(Calcein-AM

Assay)

Quenching of

Calcein

fluorescence

by iron is

reversed by

chelators.

Fluorescence

Intensity
5.2 µM

Deferoxamin

e (10 µM)
0.78

Copper

Ionophore

(CCF2-AM

Assay)

Copper influx

disrupts

FRET in a

cellular

reporter.

FRET Ratio 1.8 µM
Clioquinol (5

µM)
0.65

Table 2: Antioxidant and Cytotoxicity Profile

Assay Type Cell Line Readout
Salinazid
IC50/EC50

Positive
Control

Z'-factor

DPPH

Radical

Scavenging

N/A

(Biochemical)
Absorbance 15.7 µM Trolox (5 µM) 0.85

Cellular

Antioxidant

Assay

(DCFH-DA)

HepG2
Fluorescence

Intensity
8.3 µM

N-

acetylcystein

e (1 mM)

0.72

Cytotoxicity

(CellTiter-

Glo)

HepG2
Luminescenc

e
25.1 µM

Staurosporin

e (1 µM)
0.81

Table 3: Mitochondrial Function Assessment
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Assay Type Cell Line Readout
Salinazid
EC50

Positive
Control

Z'-factor

Mitochondrial

Membrane

Potential

(TMRE)

H9c2
Fluorescence

Intensity

3.5 µM

(protective

effect)

FCCP (10

µM,

depolarizing)

0.69

Experimental Protocols
High-Throughput Iron Chelation Assay (Calcein-AM)
Objective: To quantify the intracellular iron chelation activity of Salinazid.

Materials:

Salinazid and control compounds (e.g., Deferoxamine)

Calcein-AM (acetoxymethyl ester)

Ammonium iron(III) citrate

Cell line (e.g., HepG2)

Culture medium (e.g., DMEM with 10% FBS)

96-well or 384-well black, clear-bottom plates

Fluorescence microplate reader

Protocol:

Cell Seeding: Seed HepG2 cells into the microplate at a density of 10,000 cells/well and

incubate overnight.

Iron Loading: Treat cells with ammonium iron(III) citrate (100 µM) for 2 hours to load them

with iron.
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Calcein-AM Staining: Wash the cells with PBS and then incubate with Calcein-AM (1 µM) for

30 minutes. This will lead to fluorescence quenching by the intracellular iron.

Compound Treatment: Add serial dilutions of Salinazid or control compounds to the wells

and incubate for 1 hour.

Fluorescence Measurement: Measure the fluorescence intensity at an excitation of 485 nm

and an emission of 520 nm. Increased fluorescence indicates iron chelation.

Data Analysis: Calculate the percentage of fluorescence recovery and determine the EC50

value for Salinazid.

High-Throughput Copper Ionophore Assay (CCF2-AM)
Objective: To measure the ability of Salinazid to transport copper ions into the cytoplasm.

Materials:

Salinazid and control compounds (e.g., Clioquinol)

CCF2-AM FRET probe

Copper(II) sulfate (CuSO4)

Cell line (e.g., HEK293)

Assay buffer (e.g., HBSS)

FRET-compatible microplate reader

Protocol:

Cell Seeding: Plate HEK293 cells in a suitable microplate and allow them to adhere.

Probe Loading: Load the cells with the CCF2-AM probe according to the manufacturer's

instructions.

Compound and Copper Addition: Add Salinazid or control compounds followed by a sub-

maximal concentration of CuSO4 (e.g., 10 µM).
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FRET Measurement: Immediately measure the FRET signal (e.g., excitation at 409 nm,

emission at 447 nm and 520 nm). A decrease in the FRET ratio indicates copper influx.

Data Analysis: Plot the change in FRET ratio against the compound concentration to

determine the EC50.

Cellular Antioxidant High-Throughput Assay (DCFH-DA)
Objective: To assess the ability of Salinazid to reduce intracellular reactive oxygen species

(ROS).

Materials:

Salinazid and control compounds (e.g., N-acetylcysteine)

2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

Oxidative stress inducer (e.g., H2O2 or tert-butyl hydroperoxide)

Cell line (e.g., HepG2)

Fluorescence microplate reader

Protocol:

Cell Seeding: Seed HepG2 cells in a 96-well plate.

Compound Pre-treatment: Treat the cells with various concentrations of Salinazid for 1-2

hours.

Probe Loading: Incubate the cells with DCFH-DA (10 µM) for 30 minutes.

Induction of Oxidative Stress: Add the oxidative stress inducer (e.g., 100 µM H2O2) to the

wells.

Fluorescence Measurement: Measure the fluorescence intensity (excitation ~485 nm,

emission ~530 nm) over time.
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Data Analysis: Calculate the percentage inhibition of ROS production and determine the

IC50 value.

High-Throughput Mitochondrial Membrane Potential
Assay (TMRE)
Objective: To evaluate the effect of Salinazid on mitochondrial membrane potential (ΔΨm).

Materials:

Salinazid and control compounds (e.g., FCCP as a depolarizing agent)

Tetramethylrhodamine, ethyl ester (TMRE)

Cell line with high mitochondrial activity (e.g., H9c2 cardiomyocytes)

Fluorescence microplate reader or high-content imaging system

Protocol:

Cell Seeding: Plate H9c2 cells in a microplate.

Compound Treatment: Treat the cells with Salinazid for the desired duration. For assessing

protective effects, pre-incubate with Salinazid before adding an oxidative stressor.

TMRE Staining: Add TMRE (e.g., 100 nM) to the cells and incubate for 20-30 minutes at

37°C.

Fluorescence Measurement: Measure the fluorescence intensity (excitation ~549 nm,

emission ~575 nm). A decrease in fluorescence indicates mitochondrial depolarization.

Data Analysis: Quantify the changes in fluorescence intensity relative to controls to

determine the effect of Salinazid on ΔΨm.

Signaling Pathways and Experimental Workflows
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Signaling Pathway of Iron Homeostasis and Salinazid's
Intervention

Extracellular Fe³⁺-Transferrin

Transferrin Receptor 1
(TfR1) Binds Endosome Internalization STEAP3

(Reductase)
 Fe³⁺ release DMT1 Fe³⁺ → Fe²⁺

Labile Iron Pool
(Fe²⁺) Transport

Ferritin
(Iron Storage)

Mitochondria
(Fe-S cluster synthesis, Heme synthesis)

Ferroportin
(Iron Export)

ROS Generation
(Fenton Reaction)

 Fe²⁺ + H₂O₂

 Export

Hepcidin
 Inhibits

Salinazid  Chelates

 Modulates

Extracellular Cu²⁺/Cu⁺ Copper Transporter 1
(CTR1)

Cytosolic Cu⁺

 Import

Copper Chaperones
(e.g., ATOX1, CCS)

Golgi Apparatus

Cellular Targets
(e.g., Enzymes)

ATP7A/B

Secretory Vesicles
 Cu loading

 Export

Salinazid
(Ionophore)

 Binds Cu²⁺

 Transports Cu²⁺ across membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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